Cas no 876316-41-5 (2-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile)

• Product Name: 2-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile
• CAS No: 876316-41-5
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• MDL: MFCD09025846
• CID: 709912
• PubChem ID: 18525818
• Update Time: 2024-10-26

2-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(1H-1,2,4-triazol-1-ylmethyl)-
• 2-(1,2,4-triazol-1-ylmethyl)benzonitrile
• 2-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile
• 2-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile (ACI)
• 2-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile
• BKB31641
• MFCD09025846
• DTXSID80594573
• starbld0002314
• MS-22409
• 2-[(1H-1,2,4-Triazol-1-yl)methyl]benzonitrile
• AKOS000174775
• 876316-41-5
• DB-077043
• CHEMBL3440456
• 2-(1H-1,2,4-triazol-1-ylmethyl)benzonitrile

• MDL： MFCD09025846
• Inchi： 1S/C10H8N4/c11-5-9-3-1-2-4-10(9)6-14-8-12-7-13-14/h1-4,7-8H,6H2
• InChI Key： AFAFVWQAHQRISI-UHFFFAOYSA-N
• SMILES： N#CC1C(CN2C=NC=N2)=CC=CC=1

Computed Properties

• Exact Mass: 184.07500
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.19
• Melting Point: 76 °C
• Boiling Point: 392°C at 760 mmHg
• Flash Point: 190.9°C
• Refractive Index: 1.642
• PSA: 54.50000
• LogP: 1.19808

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles